Cas no 1005670-69-8 (1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole)

1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole structure
1005670-69-8 structure
Product Name:1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
CAS No:1005670-69-8
MF:C10H13N5O2
MW:235.242521047592
MDL:MFCD04969835
CID:3059322
PubChem ID:17024846
Update Time:2025-04-21

1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole
    • 1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
    • 1-ethyl-5-methyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
    • 1-ethyl-5-methyl-4-[(4-nitropyrazol-1-yl)methyl]pyrazole
    • STK313272
    • AKOS015922318
    • AKOS000310262
    • CS-0298214
    • EN300-229558
    • 1005670-69-8
    • MDL: MFCD04969835
    • Inchi: 1S/C10H13N5O2/c1-3-14-8(2)9(4-12-14)6-13-7-10(5-11-13)15(16)17/h4-5,7H,3,6H2,1-2H3
    • InChI Key: RTRZWMAMETWYSO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NN(C=1)CC1C=NN(CC)C=1C)=O

Computed Properties

  • Exact Mass: 235.10692467Da
  • Monoisotopic Mass: 235.10692467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 81.5Ų

1-ethyl-5-methyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1005670-69-8 97%
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Chemenu
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Enamine
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